89-77-0

2-Amino-4-chlorobenzoic acid

In Stock

• CAS RN:
• 89-77-0

• Formula:
• C7H6ClNO2

• InChI:
• InChI=1S/C7H6ClNO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,9H2,(H,10,11)

• InChIKey:
• JYYLQSCZISREGY-UHFFFAOYSA-N

• 2-Amino-4-chlorobenzoic acid, also known as 2-Amino-4-chlorobenzoic acid, is a useful research compound. Its molecular formula is C7H6ClNO2 and its molecular weight is 171.58 g/mol. The purity is usually 95%.

Thiocyanatoacetic acid methyl ester

• CAS RN:
• 689-77-0

• Formula:
• C4H5NO2S

• InChI:
• InChI=1S/C4H5NO2S/c1-7-4(6)2-8-3-5/h2H2,1H3

• InChIKey:
• WZVLGZCYSGZXPQ-UHFFFAOYSA-N

• Thiocyanatoacetic acid methyl ester is a useful research compound. Its molecular formula is C4H5NO2S and its molecular weight is 131.16 g/mol. The purity is usually 95%.

Direct Violet 51

In Stock

• CAS RN:
• 5489-77-0

• Formula:
• C32H27N5Na2O8S2

• InChI:
• InChI=1S/C32H29N5O8S2.2Na/c1-18-12-20(3)30(28(13-18)46(39,40)41)36-34-25-17-27(45-4)26(14-19(25)2)35-37-31-29(47(42,43)44)16-21-15-23(10-11-24(21)32(31)38)33-22-8-6-5-7-9-22;;/h5-17,33,38H,1-4H3,(H,39,40,41)(H,42,43,44);;/q;2*+1/p-2

• InChIKey:
• LARMRMCFZNGNNX-UHFFFAOYSA-L

• Direct Violet 51, also known as Direct Violet 51, is a useful research compound. Its molecular formula is C32H27N5Na2O8S2 and its molecular weight is 719.7 g/mol. The purity is usually 95%.

2-Pyridineacetonitrile, alpha-[(trimethylsilyl)oxy]-

In Stock

• CAS RN:
• 71189-77-0

• Formula:
• C10H14N2OSi

• InChI:
• InChI=1S/C10H14N2OSi/c1-14(2,3)13-10(8-11)9-6-4-5-7-12-9/h4-7,10H,1-3H3

• InChIKey:
• CCGQMBNGDWDQFC-UHFFFAOYSA-N

• 2-Pyridineacetonitrile, alpha-[(trimethylsilyl)oxy]- is a useful research compound. Its molecular formula is C10H14N2OSi and its molecular weight is 206.32. The purity is usually 95%.

5-Amino-2-phenylpyridazin-3(2H)-one

In Stock

• CAS RN:
• 13589-77-0

• Formula:
• C10H9N3O

• InChI:
• InChI=1S/C10H9N3O/c11-8-6-10(14)13(12-7-8)9-4-2-1-3-5-9/h1-7H,11H2

• InChIKey:
• FSMPZHMHKJEXDT-UHFFFAOYSA-N

• 5-Amino-2-phenylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C10H9N3O and its molecular weight is 187.2 g/mol. The purity is usually 95%.

1-Phenylacridin-9(10H)-one

Usually In Stock

• CAS RN:
• 160289-77-0

• Formula:
• C19H13NO

• InChI:
• InChI=1S/C19H13NO/c21-19-15-9-4-5-11-16(15)20-17-12-6-10-14(18(17)19)13-7-2-1-3-8-13/h1-12H,(H,20,21)

• InChIKey:
• KWJUWKPOTOQSBS-UHFFFAOYSA-N

• 1-Phenylacridin-9(10H)-one is a useful research compound. Its molecular formula is C19H13NO and its molecular weight is 271.3 g/mol. The purity is usually 95%.

3-Methyl-N-(3-methylphenyl)-4-nitro-1-phenyl-1H-pyrazol-5-amine

• CAS RN:
• 136389-77-0

• Formula:
• C17H16N4O2

• InChI:
• InChI=1S/C17H16N4O2/c1-12-7-6-8-14(11-12)18-17-16(21(22)23)13(2)19-20(17)15-9-4-3-5-10-15/h3-11,18H,1-2H3

• InChIKey:
• VDFZDGKRTOSDRC-UHFFFAOYSA-N

• 3-Methyl-N-(3-methylphenyl)-4-nitro-1-phenyl-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C17H16N4O2 and its molecular weight is 308.33 g/mol. The purity is usually 95%.

N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-77-0

• Formula:
• C19H15F3N2OS

• InChI:
• InChI=1S/C19H15F3N2OS/c1-11-6-7-15(12(2)8-11)16-10-26-18(23-16)24-17(25)13-4-3-5-14(9-13)19(20,21)22/h3-10H,1-2H3,(H,23,24,25)

• InChIKey:
• HHMWISAROLDUAO-UHFFFAOYSA-N

• N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H15F3N2OS and its molecular weight is 376.4. The purity is usually 95%.

3',5'-Difluoro-2,2-dimethylpropiophenone

In Stock

• CAS RN:
• 898789-77-0

• Formula:
• C11H12F2O

• InChI:
• InChI=1S/C11H12F2O/c1-11(2,3)10(14)7-4-8(12)6-9(13)5-7/h4-6H,1-3H3

• InChIKey:
• ROFBGWYGRKXYMD-UHFFFAOYSA-N

• 3',5'-Difluoro-2,2-dimethylpropiophenone is a useful research compound. Its molecular formula is C11H12F2O and its molecular weight is 198.21 g/mol. The purity is usually 95%.

1-Benzoylpiperidine-4-carbohydrazide

In Stock

• CAS RN:
• 521289-77-0

• Formula:
• C13H17N3O2

• InChI:
• InChI=1S/C13H17N3O2/c14-15-12(17)10-6-8-16(9-7-10)13(18)11-4-2-1-3-5-11/h1-5,10H,6-9,14H2,(H,15,17)

• InChIKey:
• QQOCLRWDVTVYLB-UHFFFAOYSA-N

• 1-Benzoylpiperidine-4-carbohydrazide is a useful research compound. Its molecular formula is C13H17N3O2 and its molecular weight is 247.298. The purity is usually 95%.

Ethyl 4-{[({5-[(4-tert-butylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}thio)acetyl]amino}benzoate

In Stock

• CAS RN:
• 893789-77-0

• Formula:
• C25H27N3O6S2

• InChI:
• InChI=1S/C25H27N3O6S2/c1-5-34-23(31)16-6-10-18(11-7-16)27-21(29)15-35-24-26-14-20(22(30)28-24)36(32,33)19-12-8-17(9-13-19)25(2,3)4/h6-14H,5,15H2,1-4H3,(H,27,29)(H,26,28,30)

• InChIKey:
• OADCNVDWULIIKA-UHFFFAOYSA-N

• Ethyl 4-{[({5-[(4-tert-butylphenyl)sulfonyl]-6-oxo-1,6-dihydropyrimidin-2-yl}thio)acetyl]amino}benzoate is a useful research compound. Its molecular formula is C25H27N3O6S2 and its molecular weight is 529.63. The purity is usually 95%.

N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-1-(4-fluorophenyl)methanesulfonamide

In Stock

• CAS RN:
• 953989-77-0

• Formula:
• C20H26FN3O2S

• InChI:
• InChI=1S/C20H26FN3O2S/c1-23(2)20(16-6-9-19-17(12-16)10-11-24(19)3)13-22-27(25,26)14-15-4-7-18(21)8-5-15/h4-9,12,20,22H,10-11,13-14H2,1-3H3

• InChIKey:
• ZKCNFTDMKNCVFV-UHFFFAOYSA-N

• N-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-1-(4-fluorophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H26FN3O2S and its molecular weight is 391.51. The purity is usually 95%.

4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide

Usually In Stock

• CAS RN:
• 107089-77-0

• Formula:
• C9H9ClN2O2S

• InChI:
• InChI=1S/C9H9ClN2O2S/c1-2-12-7-5-3-4-6-8(7)15(13,14)11-9(12)10/h3-6H,2H2,1H3

• InChIKey:
• SIWVDIITQBPZGK-UHFFFAOYSA-N

• 4H-1,2,4-Benzothiadiazine, 3-chloro-4-ethyl-, 1,1-dioxide is a useful research compound. Its molecular formula is C9H9ClN2O2S and its molecular weight is 244.7 g/mol. The purity is usually 95%.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}oxetane-3-carboxylate

In Stock

• CAS RN:
• 2248289-77-0

• Formula:
• C17H18N2O7

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{[(tert-butoxy)carbonyl]amino}oxetane-3-carboxylate is a useful research compound. Its molecular formula is C17H18N2O7 and its molecular weight is 362.3. The purity is usually 95%.

(4-((1H-imidazol-1-yl)methyl)phenyl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone

In Stock

• CAS RN:
• 1705989-77-0

• Formula:
• C20H21N3OS2

• InChI:
• InChI=1S/C20H21N3OS2/c24-20(17-5-3-16(4-6-17)14-22-10-8-21-15-22)23-9-7-19(26-13-11-23)18-2-1-12-25-18/h1-6,8,10,12,15,19H,7,9,11,13-14H2

• InChIKey:
• JBCRTRMBDLHORC-UHFFFAOYSA-N

• (4-((1H-imidazol-1-yl)methyl)phenyl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone is a useful research compound. Its molecular formula is C20H21N3OS2 and its molecular weight is 383.53. The purity is usually 95%.

3-Bromo-5-cyclopropyl-1,2-oxazole-4-carboxylic acid

In Stock

• CAS RN:
• 1784389-77-0

• Formula:
• C7H6BrNO3

• InChI:
• InChI=1S/C7H6BrNO3/c8-6-4(7(10)11)5(12-9-6)3-1-2-3/h3H,1-2H2,(H,10,11)

• InChIKey:
• KPASSSMHUJGVEF-UHFFFAOYSA-N

• 3-Bromo-5-cyclopropyl-1,2-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C7H6BrNO3 and its molecular weight is 232.033. The purity is usually 95%.

(2R)-2,3-dimethoxypropane-1-sulfonyl chloride

In Stock

• CAS RN:
• 2230789-77-0

• Formula:
• C5H11ClO4S

• InChI:
• InChI=1S/C5H11ClO4S/c1-9-3-5(10-2)4-11(6,7)8/h5H,3-4H2,1-2H3/t5-/m1/s1

• InChIKey:
• NZRWKUFLBBONMX-RXMQYKEDSA-N

• (2R)-2,3-dimethoxypropane-1-sulfonyl chloride is a useful research compound. Its molecular formula is C5H11ClO4S and its molecular weight is 202.65. The purity is usually 95%.

N-(3-Benzoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-methyl-2-methylsulfonylpyrimidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361689-77-0

• Formula:
• C22H21N3O4S2

• InChI:
• InChI=1S/C22H21N3O4S2/c1-13-12-23-22(31(2,28)29)24-18(13)20(27)25-21-17(15-10-6-7-11-16(15)30-21)19(26)14-8-4-3-5-9-14/h3-5,8-9,12H,6-7,10-11H2,1-2H3,(H,25,27)

• InChIKey:
• OYWDPYPWQYZBBN-UHFFFAOYSA-N

• N-(3-Benzoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-5-methyl-2-methylsulfonylpyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C22H21N3O4S2 and its molecular weight is 455.55. The purity is usually 95%.